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Compound of Interest

Compound Name: Csf1R-IN-19

Cat. No.: B12378513

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This document provides a detailed, step-by-
step guide for the proper disposal of Csf1R-IN-19, a potent inhibitor of Colony-Stimulating
Factor 1 Receptor (CSF1R). Adherence to these procedures is crucial for laboratory safety and
environmental protection.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Csf1R-IN-19 (CAS No. 1819989-27-9) is not
readily available, data for a closely related compound, TPX-0022 (also known as Csf1R-IN-2),
provides essential safety information. Given the structural and functional similarities of small
molecule kinase inhibitors, it is prudent to handle Csf1R-IN-19 with similar precautions.

Hazard Profile of Structurally Related Compound (TPX-0022/Csf1R-IN-2)[1]

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects.

Key Precautionary Measures:[1]
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e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Csf1R-IN-19,
including pure compound (solid), contaminated labware, and solutions.

Step 1: Personal Protective Equipment (PPE)

Before handling Csf1R-IN-19 for disposal, ensure you are wearing appropriate PPE:
o Safety goggles
o Chemical-resistant gloves (nitrile or neoprene)

o Laboratory coat

Step 2: Waste Segregation

Properly segregate waste contaminated with Csf1R-IN-19. Do not mix with general laboratory
waste.

e Solid Waste:
o Unused or expired pure CsflR-IN-19 powder.

o Contaminated consumables such as weighing paper, pipette tips, and microfuge tubes.
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e Liquid Waste:
o Solutions containing Csfl1R-IN-19 (e.g., in DMSO or aqueous buffers).
o Solvents used to rinse contaminated glassware.

e Sharps Waste:

o Needles or other sharps contaminated with Csf1R-IN-19.

Step 3: Waste Collection and Containment

e Solid Waste:
o Collect all solid waste in a clearly labeled, sealable plastic bag or container.

o The label should include: "Hazardous Chemical Waste," "CsflR-IN-19," and the
appropriate hazard pictograms (e.g., harmful, environmental hazard).

e Liquid Waste:
o Collect all liquid waste in a dedicated, leak-proof, and chemically compatible container.

o The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical
name "CsflR-IN-19," and the solvent used (e.g., "in DMSQ"). Include hazard pictograms.

o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Sharps Waste:
o Place all contaminated sharps directly into a designated sharps container.

o The container should be labeled as "Sharps Waste" and "Chemically Contaminated with
CsflR-IN-19."

Step 4: Final Disposal

The ultimate disposal of Csf1R-IN-19 waste must be conducted through an approved waste
disposal service.[1]
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o Contact Your Institution's Environmental Health & Safety (EH&S) Office: Your EH&S
department will provide specific instructions for the collection and disposal of hazardous
chemical waste in accordance with local, state, and federal regulations.

o Arrange for Pickup: Schedule a pickup of the segregated and properly labeled waste
containers with your institution's hazardous waste management provider.

o Documentation: Maintain a log of all Csf1R-IN-19 waste generated and disposed of, as
required by your institution's policies.

Experimental Workflow & Signaling Pathway
Visualizations

To further aid in the understanding of the operational and logical flow of handling and disposal,
the following diagrams are provided.
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Caption: A workflow diagram illustrating the key steps for the safe disposal of Csf1R-IN-19.
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This guide provides a comprehensive framework for the proper disposal of Csf1R-IN-19. By
following these procedures, laboratory personnel can minimize risks to themselves and the
environment, ensuring a safe and compliant research setting. Always consult your institution's
specific safety protocols and EH&S office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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